Cas no 938518-07-1 (Butanamide, 4-amino-N-cyclopropyl-)

• Product name: Butanamide, 4-amino-N-cyclopropyl-
• CAS No: 938518-07-1
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 5229579

Butanamide, 4-amino-N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-amino-N-cyclopropyl-

• Inchi： 1S/C7H14N2O/c8-5-1-2-7(10)9-6-3-4-6/h6H,1-5,8H2,(H,9,10)
• InChI Key： FXFSJYAYBIVACJ-UHFFFAOYSA-N
• SMILES： C(NC1CC1)(=O)CCCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanamide, 4-amino-N-cyclopropyl-

Comprehensive Overview of Butanamide, 4-amino-N-cyclopropyl- (CAS No. 938518-07-1): Properties, Applications, and Research Insights

Butanamide, 4-amino-N-cyclopropyl- (CAS No. 938518-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique cyclopropyl and amino functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural versatility makes it a valuable candidate for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly exploring its potential in small-molecule therapeutics due to its favorable pharmacokinetic properties.

In recent years, the demand for high-purity intermediates like 4-amino-N-cyclopropylbutanamide has surged, driven by advancements in precision medicine and personalized therapies. The compound’s molecular stability and solubility profile align with the requirements of modern drug formulations, addressing challenges such as bioavailability and metabolic resistance. A growing body of literature highlights its role in optimizing lead compounds for neurological and inflammatory disorders, reflecting broader trends in targeted drug design.

The synthesis of Butanamide, 4-amino-N-cyclopropyl- typically involves multi-step organic reactions, including amide coupling and cyclopropanation. Innovations in green chemistry have further refined its production, reducing environmental impact while maintaining yield efficiency. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a critical factor given its applications in GMP-compliant pharmaceutical manufacturing.

From an industrial perspective, CAS No. 938518-07-1 is often referenced in patents related to kinase inhibitors and GPCR modulators, underscoring its relevance in oncology and immunology research. Its compatibility with combinatorial chemistry platforms also positions it as a key player in high-throughput screening (HTS) workflows. As the scientific community prioritizes AI-driven drug discovery, this compound’s structure-activity relationships (SAR) are being computationally modeled to accelerate hit identification.

Consumer and academic interest in Butanamide derivatives has spiked, with frequent searches for terms like "4-amino-N-cyclopropylbutanamide synthesis" and "CAS 938518-07-1 applications". These queries reflect a need for accessible technical data, which this article aims to address. Furthermore, discussions on sustainable synthesis and cost-effective scaling resonate with global initiatives to streamline pharmaceutical R&D.

In summary, Butanamide, 4-amino-N-cyclopropyl- exemplifies the intersection of chemical innovation and therapeutic potential. Its continued study promises to unlock novel treatment paradigms while adhering to evolving regulatory and environmental standards. For researchers and industry professionals, this compound remains a cornerstone in the pursuit of next-generation bioactive agents.